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(1R)-Chrysanthemolactone, a monoterpenoid naturally occurring in chrysanthemum species,
presents itself as a structurally intriguing chiral molecule. With the CAS Number 14087-70-8
and the molecular formula C10H1602, this bicyclic lactone possesses defined stereochemistry
that could theoretically be exploited in asymmetric synthesis. However, a comprehensive
review of available scientific literature and chemical databases reveals a significant lack of
documented applications for (1R)-Chrysanthemolactone as a chiral building block in the
synthesis of pharmaceuticals, agrochemicals, or fragrances.

While the broader class of chiral molecules and lactones are extensively used in drug
development and the synthesis of bioactive compounds, (1R)-Chrysanthemolactone itself
remains largely unexplored in this context. There is a notable absence of published
experimental protocols, quantitative data on its reactivity, or its incorporation into larger, more
complex molecules.

Physicochemical Properties and Availability

Basic physicochemical data for (1R)-Chrysanthemolactone has been estimated, though
extensive experimental validation is not readily available in the literature.
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Property Value
Molecular Weight 168.23 g/mol
Boiling Point 235.61 °C (estimated)

Soluble in alcohol; sparingly soluble in water

Solubilit
Y (898 mg/L at 25 °C, estimated)

(1R)-Chrysanthemolactone is commercially available from several chemical suppliers,
indicating that the starting material for potential synthetic explorations is accessible to

researchers.

Potential Synthetic Applications: A Theoretical
Outlook

Despite the lack of concrete examples, the structure of (1R)-Chrysanthemolactone suggests
several potential avenues for its use as a chiral building block. The lactone functionality is a
versatile handle for a variety of chemical transformations.

Logical Workflow for Exploring Synthetic Utility:

e.g., Grignard reagents, organolithiums

Nucleophilic Addition ﬂ‘ Chiral Carboxylic Acid
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e.g., LIAIH4, NaBH4

Further Functionalization }——{ Target Molecule Synthesis

Click to download full resolution via product page
Caption: Potential synthetic pathways originating from (1R)-Chrysanthemolactone.

One of the most logical first steps in utilizing (1R)-Chrysanthemolactone would be to perform
a ring-opening reaction. This could be achieved through nucleophilic attack at the carbonyl
carbon or by reduction of the lactone.
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» Nucleophilic Ring-Opening: Reaction with organometallic reagents (e.g., Grignard or
organolithium reagents) could open the lactone to form a chiral diol with a new carbon-
carbon bond. Alternatively, hydrolysis (acidic or basic) would yield the corresponding chiral
hydroxy-carboxylic acid. These products would contain the intact stereocenters from the
original chrysanthemolactone, which could then be used to direct the stereochemistry of
subsequent reactions.

e Reductive Ring-Opening: Treatment with reducing agents like lithium aluminum hydride
would reduce the lactone to a chiral diol. This diol could then serve as a chiral ligand or be
further functionalized.

Future Research Directions

The lack of published research on the synthetic applications of (1R)-Chrysanthemolactone
highlights a clear gap in the field of chiral synthesis. Future research in this area could involve:

» Systematic Reactivity Studies: A thorough investigation of the reactivity of (1R)-
Chrysanthemolactone with a range of reagents to establish a toolbox of reliable
transformations.

» Synthesis of Chiral Ligands: Exploration of the conversion of (1R)-Chrysanthemolactone
into novel chiral ligands for asymmetric catalysis.

» Total Synthesis of Natural Products: Utilizing the chiral scaffold of (1R)-
Chrysanthemolactone as a starting point for the total synthesis of other complex natural
products.

» Biological Screening of Derivatives: Synthesizing a library of derivatives from (1R)-
Chrysanthemolactone and screening them for biological activity to identify potential new
drug leads.

Workflow for Future Research:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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